Cas no 91322-90-6 (1H-Pyrrole,1-butyl-3-(1-methylethyl)-)

• Product Name: 1H-Pyrrole,1-butyl-3-(1-methylethyl)-
• CAS No: 91322-90-6
• MF: C₁₁H₁₉N
• MW: 165.27526307106
• CID: 799588
• PubChem ID: 13270985
• Update Time: 2025-04-19

1H-Pyrrole,1-butyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,1-butyl-3-(1-methylethyl)-
• 1H-Pyrrole,1-butyl-3-(1-methylethyl)-(9CI)
• 91322-90-6
• 1-Butyl-3-isopropyl-1H-pyrrole
• 1-butyl-3-isopropylpyrrole
• SCHEMBL19008977

• Inchi： 1S/C11H19N/c1-4-5-7-12-8-6-11(9-12)10(2)3/h6,8-10H,4-5,7H2,1-3H3
• InChI Key： NQXWESYDZKGWLJ-UHFFFAOYSA-N
• SMILES： N1(C=CC(=C1)C(C)C)CCCC

Computed Properties

• Exact Mass: 165.151749610g/mol
• Monoisotopic Mass: 165.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 4.9Ų